Cas no 1918-78-1 (2-Methylthiophene-3-carboxylic acid)

2-Methylthiophene-3-carboxylic acid structure
1918-78-1 structure
Product Name:2-Methylthiophene-3-carboxylic acid
CAS No:1918-78-1
MF:C6H6O2S
MW:142.175640583038
MDL:MFCD01859891
CID:84014
PubChem ID:4625409
Update Time:2025-04-18

2-Methylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methylthiophene-3-carboxylic acid
    • 2-Methyl-3-thiophenecarboxylic acid
    • 2-METHYL-THIOPHENE-3-CARBOXYLIC ACID
    • 2-Methyl-3-thenoic acid
    • 2-Methyl-thiophen-3-carbonsaeure
    • 2-methylthiophene carboxylic acid
    • 3-Carboxy-2-methylthiophene
    • 3-Thiophenecarboxylicacid, 2-Methyl-
    • 3-Carboxy-2-methylthiophene, 2-Methyl-3-thenoic acid
    • 3-Thiophenecarboxylic acid, 2-methyl-
    • 2-Methyl-3-thiophenecarboxylicacid
    • KSC171O0H
    • 2-methyl-3-thienylcarboxylic acid
    • YJZOPBSZDIBXBG-UHFFFAOYSA-N
    • 5-methylthiophene-4-carboxylic acid
    • STL556628
    • AC-23892
    • FT-0646979
    • A4230
    • SCHEMBL453497
    • 2-methylthiophene-3-carboxylicacid
    • CS-W005121
    • AM20090122
    • PS-3906
    • 2-methyl-3-thiophene carboxylic acid
    • SY023486
    • 1918-78-1
    • ammoniumthiocarbamate
    • DTXSID00405016
    • Z1198158842
    • AKOS005167022
    • EN300-101659
    • MFCD01859891
    • DB-000858
    • AI-942/25034218
    • BBL102820
    • MDL: MFCD01859891
    • Inchi: 1S/C6H6O2S/c1-4-5(6(7)8)2-3-9-4/h2-3H,1H3,(H,7,8)
    • InChI Key: YJZOPBSZDIBXBG-UHFFFAOYSA-N
    • SMILES: S1C=CC(C(=O)O)=C1C

Computed Properties

  • Exact Mass: 142.00900
  • Monoisotopic Mass: 142.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.319
  • Boiling Point: 271.5°C at 760 mmHg
  • Flash Point: 118°C
  • Refractive Index: 1.59
  • PSA: 65.54000
  • LogP: 1.75470

2-Methylthiophene-3-carboxylic acid Security Information

2-Methylthiophene-3-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methylthiophene-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A169003592-10g
2-Methylthiophene-3-carboxylic acid
1918-78-1 98%
10g
$154.50 2023-09-02
Alichem
A169003592-25g
2-Methylthiophene-3-carboxylic acid
1918-78-1 98%
25g
$300.00 2023-09-02
Alichem
A169003592-100g
2-Methylthiophene-3-carboxylic acid
1918-78-1 98%
100g
$848.00 2023-09-02
TRC
B486263-10mg
2-Methylthiophene-3-carboxylic Acid
1918-78-1
10mg
$ 50.00 2022-06-01
TRC
B486263-50mg
2-Methylthiophene-3-carboxylic Acid
1918-78-1
50mg
$ 65.00 2022-06-01
TRC
B486263-100mg
2-Methylthiophene-3-carboxylic Acid
1918-78-1
100mg
$ 80.00 2022-06-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M859690-1g
2-Methylthiophene-3-Carboxylic Acid
1918-78-1 ≥98%
1g
116.10 2021-05-17
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
ARK-1010-100g
2-METHYLTHIOPHENE-3-CARBOXYLIC ACID
1918-78-1 95%
100g
$420 2023-09-07
Matrix Scientific
076477-25g
2-Methylthiophene-3-carboxylic acid, 95+%
1918-78-1 95+%
25g
$295.00 2023-09-05
Matrix Scientific
076477-1g
2-Methylthiophene-3-carboxylic acid, 95+%
1918-78-1 95+%
1g
$29.00 2023-09-05

2-Methylthiophene-3-carboxylic acid Production Method

2-Methylthiophene-3-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1918-78-1)2-Methylthiophene-3-carboxylic acid
Order Number:A4230
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):196.0/770.0
Email:sales@amadischem.com

2-Methylthiophene-3-carboxylic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1918-78-1)2-Methylthiophene-3-carboxylic acid
A4230
Purity:99%/99%
Quantity:25g/100g
Price ($):196.0/770.0
Email